Cas no 59021-03-3 (2-((Methylthio)methyl)pyrazine)

• Product Name: 2-((Methylthio)methyl)pyrazine
• CAS No: 59021-03-3
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 379834
• PubChem ID: 100930
• Update Time: 2025-04-19

2-((Methylthio)methyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-((Methylthio)methyl)pyrazine
• 2-(methylsulfanylmethyl)pyrazine
• Pyrazine,2-[(methylthio)methyl]-
• ((Methylthio)methyl)pyrazine
• 2-[(methylsulfanyl)methyl]pyrazine
• BRN 0774815
• FEMA 3231
• Pyrazine, ((methylthio)methyl)-
• Pyrazine, 2-(methylthiomethyl)-
• Pyrazinylmethyl methyl sulfide
• SCHEMBL891370
• 1,1-methylenebis(3-methylpiperidine)
• Pyrazine, 2-((methylthio)methyl)-
• 59021-03-3
• DTXSID8069303
• pyrazine, 2-[(methylthio)methyl]-
• Pyrazine, [(methylthio)methyl]-

• Inchi： 1S/C6H8N2S/c1-9-5-6-4-7-2-3-8-6/h2-4H,5H2,1H3
• InChI Key： PNGHTEYYARFCTE-UHFFFAOYSA-N
• SMILES： S(C)CC1C=NC=CN=1

Computed Properties

• Exact Mass: 140.04094
• Monoisotopic Mass: 140.040819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1
• XLogP3: 0.3

Experimental Properties

• Density: 1.15 g/mL at 25 °C(lit.)
• Boiling Point: 213-214 °C(lit.)
• Flash Point: 210 °F
• Refractive Index: n20/D 1.585(lit.)
• PSA: 25.78
• LogP: 1.50690

2-((Methylthio)methyl)pyrazine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38